(3R)-3-amino-3-(2,6-difluorophenyl)propanoic acid

• Molecular Formula: C9H9F2NO2
• Molecular Weight: 201.17 g/mol
• IUPAC Name: (3R)-3-amino-3-(2,6-difluorophenyl)propanoic acid
• InChI: InChI=1S/C9H9F2NO2/c10-5-2-1-3-6(11)9(5)7(12)4-8(13)14/h1-3,7H,4,12H2,(H,13,14)/t7-/m1/s1
• InChI Key: AGYPPOKFXIOJTJ-SSDOTTSWSA-N
• Isomeric SMILES: C1=CC(=C(C(=C1)F)[C@@H](CC(=O)O)N)F
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(CC(=O)O)N)F

Description

(3R)-3-amino-3-(2,6-difluorophenyl)propanoic acid (CAS 1269977-81-2) is a chiral β-amino acid derivative serving as a valuable synthetic intermediate and building block in organic and medicinal chemistry research . This compound features a defined (R)-configuration at the stereocenter and is characterized by the presence of a 2,6-difluorophenyl group, which can influence both the molecule's electronic properties and its potential to engage in specific interactions. This chemical is primarily utilized in the research and development of novel therapeutic agents. Its structure is integral to the synthesis of more complex molecules, such as the calcium-sensing receptor antagonist Ronacaleret, which has been investigated for the treatment of conditions like osteoporosis . Furthermore, the compound falls within the scope of patented amino acid derivatives, highlighting its role in creating potential pharmaceutical compositions . As a noncanonical amino acid scaffold, it also holds interest in the field of chemical biology, particularly for methodologies like genetic code expansion, which aims to introduce novel functionalities into proteins for biochemical and biophysical studies . This product is supplied for research and development purposes only. It is strictly labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any human or animal use .

Preparation Methods

One-Pot Process via Aromatic Aldehyde and Malonic Acid Derivatives

Recent patents, such as CN106083624B, describe a one-pot process that simplifies the synthesis by combining multiple steps into a single reaction vessel, reducing purification steps and waste. This method involves:

• Reactants: Benzaldehyde (as the aromatic aldehyde precursor), malonic acid, and ammonium acetate.
• Reaction Conditions: The process is carried out in a suitable solvent (e.g., methanol, ethanol, or other alcohols) at temperatures between 50-100°C.
• Procedure:
  • Benzaldehyde reacts with malonic acid and ammonium acetate to form an intermediate via a condensation or Mannich-type reaction.
  • The reaction mixture is then treated with an esterifying reagent such as thionyl chloride, sulfuric acid, or oxalyl chloride, facilitating the formation of the amino acid ester.
  • The process is optimized to avoid intermediate purification, enhancing yield and purity.

Advantages: High selectivity, fewer steps, and environmentally friendly due to the one-pot nature.

Esterification and Stereoselective Amination

Another approach involves esterification of the intermediate acids with alcohols (methanol, ethanol) under reflux conditions, followed by stereoselective amination to introduce the amino group at the correct chiral center. This method often employs chiral catalysts or auxiliaries to ensure the (3R) configuration.

Use of Fluorinated Precursors

In some cases, fluorinated aromatic compounds, such as 2,6-difluorobenzaldehyde, are directly employed as starting materials. These compounds can undergo nucleophilic aromatic substitution or addition reactions with malonic acid derivatives to incorporate the difluorophenyl group efficiently.

Reaction Conditions and Optimization

Parameter	Typical Range	Notes
Solvent	Methanol, Ethanol, Isopropanol, Tert-butanol	Chosen based on solubility and reactivity
Temperature	50-100°C	To optimize reaction rate and stereoselectivity
Molar Ratios	Compound I:Malonic Acid 1:0.75-1.5	Ensures complete reaction without excess waste
	Compound I:Ammonium Acetate 1:1.0-5.0	Provides sufficient nitrogen source
	Esterifying reagent: 1:2.0-10.0	To drive esterification to completion

Stereoselectivity and Purity

Achieving the (3R) stereochemistry is critical. Techniques include:

• Use of chiral auxiliaries or chiral catalysts during the amination step.
• Stereoselective synthesis pathways that favor the formation of the desired enantiomer.
• Post-synthesis chiral resolution if necessary.

Summary of Advantages of Current Methods

• Efficiency: One-pot processes reduce reaction time and purification steps.
• Environmental Impact: Minimization of waste and use of greener solvents.
• Cost-Effectiveness: Use of commercially available starting materials and scalable procedures.
• High Purity and Yield: Optimized reaction conditions yield high-purity products suitable for pharmaceutical applications.

Research Findings and Data Tables

Method	Starting Materials	Key Reagents	Solvent	Temperature	Yield	Stereoselectivity	Notes
Patent CN106083624B	Benzaldehyde, Malonic acid, Ammonium acetate	Thionyl chloride, Esterifying agents	Methanol, Ethanol	50-100°C	Up to 78%	Predominantly (3R)	One-pot process, environmentally friendly
Literature	Fluorinated aromatic precursors	Various	Alcohols	Reflux	Variable	Stereoselective	Requires chiral catalysts

Chemical Reactions Analysis

Types of Reactions

(3R)-3-amino-3-(2,6-difluorophenyl)propanoic acid can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form the corresponding nitroso or nitro derivatives.

Reduction: The carboxylic acid group can be reduced to an alcohol or aldehyde.

Substitution: The fluorine atoms on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or hydrogen peroxide can be used under acidic or basic conditions.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly employed.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base like sodium hydroxide.

Major Products

Oxidation: Nitroso or nitro derivatives.

Reduction: Alcohols or aldehydes.

Substitution: Amino or thiol-substituted derivatives.

Scientific Research Applications

(3R)-3-amino-3-(2,6-difluorophenyl)propanoic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential role in enzyme inhibition and protein interactions.

Medicine: It is investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: The compound is used in the development of novel materials and as a precursor in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of (3R)-3-amino-3-(2,6-difluorophenyl)propanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of the fluorine atoms enhances its binding affinity and selectivity. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with specific binding sites.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

3-(3-Hydroxyphenyl)propanoic Acid

Structural Differences :

• Substituents: The hydroxylphenyl group replaces the amino and difluorophenyl groups in the target compound.
• Chirality : Lacks a stereocenter, unlike the (3R)-configured target.

(R)-2-Amino-3-(pyridin-3-yl)propanoic Acid

Structural Differences :

• Backbone: α-amino acid vs. β-amino acid in the target compound.
• Aromatic Group : Pyridyl substituent replaces difluorophenyl.

Physicochemical Properties :

• Molecular Formula : C₈H₁₀N₂O₂ (MW: 166.18 g/mol) .
• Purity : ≥98.5%, similar to the target compound’s commercial specifications .

The β-amino acid structure of the target compound may confer resistance to enzymatic degradation, a critical advantage in drug design .

mGlu2/3 Receptor Antagonists (e.g., LY3020371)

Structural Differences :

• Core Structure: Bicyclic dicarboxylic acid vs. simple propanoic acid.
• Fluorine Substitution : Both feature difluorophenyl groups but in distinct positions.

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Solubility (mg/mL)
(3R)-3-Amino-3-(2,6-difluorophenyl)propanoic acid	C₉H₉F₂NO₂	201.17	β-amino, 2,6-difluorophenyl	Not reported
3-(3-Hydroxyphenyl)propanoic acid	C₉H₁₀O₃	166.18	3-hydroxyphenyl	1–2 (ethanol/DMSO)
(R)-2-Amino-3-(pyridin-3-yl)propanoic acid	C₈H₁₀N₂O₂	166.18	α-amino, pyridyl	Not reported

Research Findings and Implications

• Target Compound: Limited direct studies are available, but its structural similarity to mGlu2/3 antagonists (e.g., LY3020371) suggests possible CNS applications .
• 3-(3-Hydroxyphenyl)propanoic Acid: Well-characterized as a polyphenol metabolite with neuroprotective and anti-osteoporotic effects .
• Discrepancies : The CAS number conflict (612532-20-4 vs. 266360-62-7) highlights the need for rigorous enantiomeric identification in pharmacological studies .

Biological Activity

(3R)-3-amino-3-(2,6-difluorophenyl)propanoic acid is a synthetic compound with significant relevance in medicinal chemistry and neuropharmacology. Its unique structure, characterized by a propanoic acid backbone and a difluorophenyl substituent, enhances its biological activity, particularly as an antagonist at glutamate receptors. This article explores the biological activity of this compound, including its mechanisms of action, pharmacokinetics, and therapeutic potential.

Chemical Structure and Properties

• Molecular Formula : C₉H₉F₂NO₂
• Molecular Weight : Approximately 201.17 g/mol
• Structural Features : The presence of two fluorine atoms on the phenyl ring significantly increases lipophilicity and may influence interactions with biological targets.

(3R)-3-amino-3-(2,6-difluorophenyl)propanoic acid primarily functions as an antagonist at specific glutamate receptors, which are crucial for synaptic transmission and plasticity in the central nervous system. This action suggests potential applications in treating various neurological disorders, including:

• Epilepsy
• Neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The compound's ability to modulate receptor activity can lead to significant therapeutic effects by preventing excessive excitatory neurotransmission.

Pharmacokinetics

Research indicates that (3R)-3-amino-3-(2,6-difluorophenyl)propanoic acid exhibits favorable pharmacokinetic properties:

• Absorption : Rapid absorption following oral administration.
• Distribution : High distribution volume due to lipophilicity.
• Metabolism : Primarily metabolized in the liver with a favorable stability profile.
• Excretion : Predominantly excreted via renal pathways.

In Vitro Studies

In vitro studies have demonstrated that (3R)-3-amino-3-(2,6-difluorophenyl)propanoic acid exhibits potent antagonist activity at glutamate receptors. A study evaluated its binding affinity and functional antagonism at these receptors, indicating a strong potential for therapeutic applications in neuropharmacology .

In Vivo Studies

Several in vivo studies have been conducted to assess the efficacy of this compound:

• Efficacy in Animal Models : Research involving rat models demonstrated that oral administration of (3R)-3-amino-3-(2,6-difluorophenyl)propanoic acid resulted in significant reductions in seizure frequency compared to control groups .
• Pharmacokinetic Profiles : These studies also evaluated the pharmacokinetic profiles of the compound, highlighting its stability in liver microsomes and favorable absorption characteristics .

Comparison with Similar Compounds

To better understand the unique properties of (3R)-3-amino-3-(2,6-difluorophenyl)propanoic acid, it is essential to compare it with structurally similar compounds:

Compound Name	Structure	Key Features
(3S)-3-amino-3-(2,6-difluorophenyl)propanoic acid	C₉H₉F₂NO₂	Enantiomer with different biological activity
3-amino-3-(4-fluorophenyl)propanoic acid	C₉H₉FNO₂	Contains one fluorine atom; less lipophilic
4-Amino-5-fluoro-2-methylbenzoic acid	C₉H₈FNO₂	Different functional groups; used in similar contexts

The differences in biological activity among these compounds can be attributed to variations in their chemical structure and stereochemistry.

Q & A

Basic Questions

Q. What are the recommended synthetic routes for (3R)-3-amino-3-(2,6-difluorophenyl)propanoic acid?

• Methodological Answer : The synthesis typically involves enantioselective methods to ensure the (3R)-configuration. Key approaches include:

• Asymmetric hydrogenation : Using chiral catalysts (e.g., Ru-BINAP complexes) to reduce α,β-unsaturated precursors derived from 2,6-difluorophenyl ketones.
• Chiral auxiliary strategies : Employing tert-butyl sulfinamide or Evans oxazolidinones to control stereochemistry during alkylation or condensation steps.
• Enzymatic resolution : Lipase-mediated separation of racemic mixtures to isolate the (R)-enantiomer .
  • Characterization : Confirm stereochemical purity via chiral HPLC (e.g., Chiralpak IC column) and absolute configuration by X-ray crystallography .

Q. How should researchers characterize the compound’s purity and stereochemical integrity?

• Analytical Techniques :

• HPLC/MS : Use reverse-phase C18 columns with UV detection (λ = 254 nm) and mass spectrometry for purity assessment.
• Chiral Chromatography : Validate enantiomeric excess (ee) ≥98% using chiral stationary phases.
• NMR Spectroscopy : Analyze $^1H$, $^13C$, and $^19F$ NMR to confirm structural integrity, focusing on fluorine coupling patterns and amino proton shifts .
  • Storage : Store at 2–8°C under inert atmosphere to prevent racemization or degradation .

Advanced Research Questions

Q. How does the 2,6-difluorophenyl substituent influence biological activity compared to other aryl groups?

• Structure-Activity Relationship (SAR) Insights :

• The electron-withdrawing fluorine atoms enhance metabolic stability and influence π-π stacking with aromatic residues in target proteins (e.g., neurotransmitter receptors).
• Compared to 4-nitrophenyl analogs, the 2,6-difluoro substitution reduces steric hindrance, potentially improving binding kinetics .
  • Experimental Design : Perform comparative assays (e.g., radioligand binding) with analogs like 3-amino-3-(4-chlorophenyl)propanoic acid to quantify affinity differences .

Q. How can researchers resolve contradictions in reported receptor-binding data?

• Case Study : Preliminary studies suggest interactions with glutamate receptors, but results vary across assays.
• Resolution Strategies :

• Orthogonal Assays : Combine radioligand binding (e.g., $^3H$-MK-801 for NMDA receptors) with functional assays (e.g., electrophysiology).
• Structural Analysis : Use cryo-EM or X-ray crystallography to map binding pockets and identify critical residues for interaction .

Q. What experimental approaches are recommended to study stereochemistry-dependent pharmacokinetics?

• In Vitro/In Vivo Methods :

• PAMPA Assay : Compare passive permeability of (3R) vs. (3S) enantiomers.
• CYP450 Inhibition Screening : Assess metabolic stability using human liver microsomes.
• Pharmacokinetic Profiling : Measure plasma half-life and bioavailability in rodent models, emphasizing chiral analytical methods (e.g., LC-MS/MS) .

Q. How should researchers design SAR studies to optimize bioactivity?

• Systematic Substitution : Synthesize derivatives with varied substituents (e.g., 2,4-difluoro, 2-chloro-6-fluoro) and evaluate:

• Binding Affinity : Surface plasmon resonance (SPR) for real-time kinetics.
• Functional Activity : cAMP or calcium flux assays for receptor activation/inhibition.
  • Data Analysis : Apply multivariate regression to correlate electronic (Hammett σ) and steric (Taft $E_s$) parameters with activity .

Methodological Challenges & Solutions

Q. How to address unexpected byproducts in asymmetric synthesis?

• Root Cause : Racemization during workup or residual catalyst impurities.
• Mitigation :

• Process Optimization : Lower reaction temperatures (<0°C) and use scavengers (e.g., activated charcoal) to remove metal catalysts.
• Byproduct Identification : LC-MS and $^19F$-NMR to detect fluorinated impurities .

Q. Best practices for handling air- or moisture-sensitive intermediates?

• Protocols :

• Use Schlenk lines or gloveboxes for moisture-sensitive steps (e.g., Grignard reactions).
• Stabilize intermediates as hydrochloride salts to enhance shelf life .